Cas no 269409-99-6 (Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 269409-99-6
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD03453660
• CID: 67377
• PubChem ID: 354334977
• Update Time: 2025-06-09

Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(Ethoxycarbonyl)benzeneboronic acid pinacol ester
• 2-Ethoxycarbonylphenylboronic acid pinacol ester
• Ethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-Carboethoxyphenylboronic acid pinacol ester
• 2-(2-Ethoxycarbonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid Ethyl Ester
• 2-ETHOXYCARBONYLPHENYLBORONIC ACID, PINACOL ESTER
• RFBZWPFBCXBBJS-UHFFFAOYSA-N
• ZXBA000034
• BBL104131
• STL557946
• O
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzoic acid, ethyl ester
• SCHEMBL11662
• GS-6534
• DTXSID90378801
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzoic acid ethyl ester
• C15H21BO4
• CS-W000904
• 269409-99-6
• AB15518
• ethyl 2-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzoate
• A818722
• MFCD03453660
• J-016617
• F10500
• 2-Ethoxycarbonylphenylboronic acid pinacol ester, 97%
• J-520610
• FT-0644220
• Ethyl2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• AKOS015894406
• 1,1-(chloromethylene)bis[4-chlorobenzene]
• E1311
• 2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid ethyl ester
• DB-015952

• MDL： MFCD03453660
• Inchi： 1S/C15H21BO4/c1-6-18-13(17)11-9-7-8-10-12(11)16-19-14(2,3)15(4,5)20-16/h7-10H,6H2,1-5H3
• InChI Key： RFBZWPFBCXBBJS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.15300
• Monoisotopic Mass: 276.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.07
• Melting Point: 63.0 to 68.0 deg-C
• Boiling Point: 378°Cat760mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.497
• PSA: 44.76000
• LogP: 2.16250
• Solubility: Not determined

Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Comprehensive Overview of Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 269409-99-6)

Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, with the CAS number 269409-99-6, is a highly versatile boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronates, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique molecular structure, featuring a benzoate ester and a dioxaborolane ring, offers exceptional stability and reactivity, making it a preferred choice for researchers.

The growing interest in boron-containing compounds has surged due to their applications in targeted drug delivery and bioconjugation. As the demand for precision medicine rises, Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is increasingly explored for its potential in proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT). These cutting-edge therapies highlight the compound's relevance in addressing cancer treatment challenges, a topic frequently searched in academic databases and AI-driven research tools.

From a synthetic perspective, this compound’s boronate ester group enables efficient C-C bond formation, a critical step in constructing complex organic molecules. Its compatibility with green chemistry principles—such as low toxicity and mild reaction conditions—aligns with the global push for sustainable chemical processes. Researchers often query "boronic ester applications" or "Suzuki coupling reagents", underscoring the need for detailed technical profiles like this one.

In material science, CAS 269409-99-6 contributes to the development of organic electronic devices, including OLEDs and sensors. Its ability to modify π-conjugated systems makes it valuable for tuning optoelectronic properties. This aligns with trending searches on "advanced materials for renewable energy" and "smart sensors," reflecting broader industrial interests.

Quality control and handling of Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate require attention to moisture sensitivity, as boronic esters may hydrolyze under aqueous conditions. Proper storage in anhydrous environments and use of inert atmospheres are recommended—a practical insight often sought in laboratory forums and chemical supplier FAQs.

In summary, 269409-99-6 exemplifies the intersection of synthetic utility and innovative applications. Its role in pharmaceuticals, materials, and sustainable chemistry ensures its prominence in both academic and industrial settings, answering the demand for high-performance chemical building blocks.